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Abstract

2-Fluoropyridin-4-ol is a fluorinated pyridine derivative recognized primarily for its role as a
versatile intermediate in the synthesis of complex organic molecules. While direct and
extensive biological activity data for 2-Fluoropyridin-4-ol is not prominently available in current
scientific literature, its utility in the creation of agrochemicals, specifically herbicides and
horticultural fungicides, points to its potential as a scaffold for biologically active compounds.
This technical guide provides a comprehensive overview of the known chemical and physical
properties of 2-Fluoropyridin-4-ol, its synthetic applications, and extrapolates potential areas
of biological relevance based on its structural characteristics. Due to the limited public data on
its specific biological activities, this document will focus on its established role as a chemical
building block and highlight the need for further investigation into its pharmacological potential.

Chemical and Physical Properties

A summary of the key physicochemical properties of 2-Fluoropyridin-4-ol is presented in
Table 1. This data is essential for its application in synthetic chemistry, providing insights into its
solubility, stability, and handling requirements.
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Property Value Reference
CAS Number 22282-69-5 [11[2]
Molecular Formula CsHaFNO [2]
Molecular Weight 113.09 g/mol [2][3]
Melting Point 146-149 °C [3]

Off-white crystalline powder
Appearance

(typical)
Purity >98% (commercially available)  [3]
Synonyms 2-Fluoro-4-hydroxypyridine [1]

Table 1: Physicochemical Properties of 2-Fluoropyridin-4-ol

Role in Organic Synthesis

2-Fluoropyridin-4-ol is a valuable precursor in multi-step organic syntheses. The presence of
a fluorine atom at the 2-position and a hydroxyl group at the 4-position of the pyridine ring
offers multiple reactive sites for functionalization. It is particularly noted for its application in the
synthesis of herbicides and horticultural fungicides[1].

The general workflow for utilizing 2-Fluoropyridin-4-ol as a synthetic intermediate is depicted
in the following diagram. This process typically involves the initial procurement or synthesis of
2-Fluoropyridin-4-ol, followed by a series of chemical modifications to build a more complex
target molecule with desired biological activity.
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Caption: Synthetic workflow utilizing 2-Fluoropyridin-4-ol as a key intermediate.
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Potential Biological Activities: An Extrapolation

While direct experimental evidence for the biological activities of 2-Fluoropyridin-4-ol is
scarce, its structural motifs are present in molecules with known pharmacological effects. The
fluoropyridine scaffold is a common feature in many active pharmaceutical ingredients (APIs)
and agrochemicals. Fluorine substitution can significantly alter the pharmacokinetic and
pharmacodynamic properties of a molecule, often leading to increased metabolic stability and
binding affinity.

Given its use in developing fungicides and herbicides, it is plausible that 2-Fluoropyridin-4-ol
or its close derivatives could exhibit inhibitory activity against essential enzymes or pathways in
fungi and plants. Further research is warranted to explore these potential activities. A logical
progression for investigating the biological potential of this compound is outlined below.
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Caption: Proposed workflow for the biological evaluation of 2-Fluoropyridin-4-ol.
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Experimental Protocols

Due to the absence of published studies detailing the specific biological activities of 2-
Fluoropyridin-4-ol, this guide cannot provide established experimental protocols for its
biological evaluation. However, researchers interested in investigating this compound could
adapt standard protocols for assessing antifungal, herbicidal, or other potential activities based
on the outcomes of initial in silico predictions.

For example, to evaluate its potential as a fungicide, one might employ the following general
protocol:

Protocol: Antifungal Susceptibility Testing (Broth Microdilution)

Preparation of Fungal Inoculum: A standardized suspension of a relevant fungal species
(e.g., Candida albicans, Aspergillus fumigatus) is prepared in a suitable culture medium
(e.g., RPMI-1640).

o Compound Preparation: A stock solution of 2-Fluoropyridin-4-ol is prepared in a suitable
solvent (e.g., DMSO) and then serially diluted in the culture medium in a 96-well microtiter
plate.

¢ Inoculation: The fungal inoculum is added to each well of the microtiter plate containing the
serially diluted compound.

e Incubation: The plate is incubated at an appropriate temperature (e.g., 35°C) for a specified
period (e.g., 24-48 hours).

o Data Analysis: The minimum inhibitory concentration (MIC) is determined as the lowest
concentration of the compound that visibly inhibits fungal growth. This can be assessed
visually or by measuring absorbance using a microplate reader.

Conclusion and Future Directions

2-Fluoropyridin-4-ol is a chemical entity with established utility as a synthetic intermediate in
the agrochemical industry. While its own biological activity profile remains largely unexplored,
its structural features suggest that it could serve as a valuable starting point for the
development of novel bioactive compounds. Future research should focus on a systematic
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evaluation of its potential pharmacological and toxicological properties, beginning with
computational screening followed by targeted in vitro and in vivo studies. Such investigations
could unveil new applications for this versatile fluorinated pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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